Cas no 64019-44-9 (1,2,4-Thiadiazole, 3-chloro-5-(hexyldithio)-)

• Product Name: 1,2,4-Thiadiazole, 3-chloro-5-(hexyldithio)-
• CAS No: 64019-44-9
• MF: C₈H₁₃ClN₂S₃
• MW: 268.850216627121
• CID: 1666420
• Update Time: 2024-09-03

1,2,4-Thiadiazole, 3-chloro-5-(hexyldithio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 3-chloro-5-(hexyldithio)-

• Inchi： 1S/C8H13ClN2S3/c1-2-3-4-5-6-12-14-8-10-7(9)11-13-8/h2-6H2,1H3
• InChI Key： VPZIBBAWLNAFQR-UHFFFAOYSA-N
• SMILES： S1C(SSCCCCCC)=NC(Cl)=N1

Computed Properties

• Exact Mass: 267.99319

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 385.7±25.0 °C(Predicted)
• PSA: 25.78
• pka: -4.20±0.10(Predicted)